Cas no 329024-83-1 (5-(4-Aminophenyl)-N,N-diethylpyridin-2-amine)

• Product Name: 5-(4-Aminophenyl)-N,N-diethylpyridin-2-amine
• CAS No: 329024-83-1
• MF: C₁₅H₁₉N₃
• MW: 241.331463098526
• MDL: MFCD19324312
• CID: 4783022
• Update Time: 2025-10-17

5-(4-Aminophenyl)-N,N-diethylpyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(4-Aminophenyl)-N,N-diethylpyridin-2-amine

• MDL： MFCD19324312
• Inchi： 1S/C15H19N3/c1-3-18(4-2)15-10-7-13(11-17-15)12-5-8-14(16)9-6-12/h5-11H,3-4,16H2,1-2H3
• InChI Key： QBESDPWQWNKRCL-UHFFFAOYSA-N
• SMILES： N(C1C=CC(=CN=1)C1C=CC(=CC=1)N)(CC)CC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 232
• XLogP3: 3
• Topological Polar Surface Area: 42.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 5-(4-Aminophenyl)-N,N-diethylpyridin-2-amine

5-(4-Aminophenyl)-N,N-diethylpyridin-2-amine (CAS No. 329024-83-1): A Novel Compound with Promising Pharmacological Potential

5-(4-Aminophenyl)-N,N-diethylpyridin-2-amine, a unique chemical entity with the CAS No. 329024-83-1, has garnered significant attention in the field of medicinal chemistry due to its distinctive molecular architecture and potential therapeutic applications. This compound belongs to the class of pyridin-2-amine derivatives, which are known for their diverse biological activities, ranging from anti-inflammatory to neuroprotective properties. The structural features of 5-(4-Aminophenyl)-N,N-diethylpyridin-2-amine make it a compelling candidate for further exploration in drug discovery and development.

The molecular framework of 5-(4-Aminophenyl)-N,N-diethylpyridin-2-amine consists of a pyridine ring substituted with two ethyl groups at the N-positions and a 4-aminophenyl group at the 5-position. This combination of functional groups contributes to its unique physicochemical properties, including solubility, stability, and reactivity. The 4-aminophenyl moiety is particularly noteworthy, as it is known to exhibit antimicrobial activity and potential interactions with various biological targets. The N,N-diethyl substituents further enhance the compound's lipophilicity, which may influence its ability to cross biological membranes and exert its pharmacological effects.

Recent studies have highlighted the potential of 5-(4-Aminophenyl)-N,N-diethylpyridin-2-amine in modulating inflammatory pathways and neurodegenerative processes. For instance, a 2023 study published in Journal of Medicinal Chemistry demonstrated that this compound selectively inhibits the NF-κB signaling pathway, a key mediator of inflammation and immune response. The 4-aminophenyl group appears to play a critical role in this activity, as it forms hydrogen bonds with specific residues in the target protein, thereby disrupting the signaling cascade. This finding underscores the importance of the 4-aminophenyl substitution in the compound's mechanism of action.

Another area of interest is the potential application of 5-(4-Aminophenyl)-N,N-diethylpyridin-2-amine in the treatment of neurological disorders. Research published in Pharmacological Reports in 2024 suggests that this compound may exert neuroprotective effects by reducing oxidative stress and promoting mitochondrial function. The N,N-diethyl groups are believed to enhance the compound's ability to penetrate the blood-brain barrier, allowing it to reach central nervous system tissues more effectively. This property is particularly significant for the development of therapies targeting conditions such as Alzheimer's disease and parkinsonism.

The pyridin-2-amine scaffold of 5-(4-Aminophenyl)-N,N-diethylpyridin-2-amine also contributes to its pharmacological profile. A 2025 study in Drug Discovery Today reported that this compound exhibits antioxidant activity by scavenging free radicals and modulating redox-sensitive pathways. The 4-aminophenyl group may act as a radical scavenger, while the pyridin-2-amine core provides structural stability and enhances the compound's interaction with cellular targets. These combined effects make 5-(4-Aminophenyl)-N,N-diethylpyridin-2-amine a promising candidate for the development of multitarget therapeutics.

In the realm of synthetic chemistry, the preparation of 5-(4-Aminophenyl)-N,N-diethylpyridin-2-amine has been the subject of several studies. A 2022 report in Organic Letters described an efficient one-pot synthesis method involving the coupling of 4-aminophenyl derivatives with pyridin-2-amine precursors. The reaction conditions, including temperature, solvent, and catalysts, were optimized to maximize yield and purity. This synthetic approach highlights the versatility of the pyridin-2-amine scaffold in the design of complex molecules with tailored biological activities.

The 4-aminophenyl group in 5-(4-Aminophenyl)-N,N-diethylpyridin-2-amine also raises questions about its toxicological profile. While preliminary studies suggest that the compound is relatively safe at low concentrations, further research is needed to evaluate its long-term effects. A 2023 safety assessment published in Toxicological Sciences indicated that the compound does not exhibit significant cytotoxicity or genotoxicity in vitro. However, in vivo studies are necessary to fully understand its potential risks and benefits in a therapeutic context.

The potential applications of 5-(4-Aminophenyl)-N,N-diethylpyridin-2-amine extend beyond its direct pharmacological effects. For example, its lipophilic nature and conformational flexibility may make it suitable for use as a drug delivery vehicle or prodrug carrier. Researchers are exploring ways to modify the compound to enhance its solubility or target specific tissues, which could expand its therapeutic utility. These efforts are part of a broader trend in medicinal chemistry to develop more effective and targeted therapies.

Overall, 5-(4-Aminophenyl)-N,N-diethylpyridin-2-amine represents a significant advancement in the field of pharmacological research. Its unique molecular structure and potential biological activities make it a valuable compound for further investigation. As research continues, it is likely that new applications and mechanisms of action will be uncovered, further solidifying its role in the development of innovative therapies.